![molecular formula C14H10BrNO B5084113 3-[(2-bromobenzyl)oxy]benzonitrile](/img/structure/B5084113.png)
3-[(2-bromobenzyl)oxy]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(2-bromobenzyl)oxy]benzonitrile, also known as BBN, is a chemical compound that has been widely used in scientific research. It is a small molecule that can be synthesized easily and has a variety of applications in the field of biochemistry and pharmacology.
Scientific Research Applications
3-[(2-bromobenzyl)oxy]benzonitrile has been used in a variety of scientific research applications. One of its main uses is as a fluorescent probe for the detection of cysteine residues in proteins. This compound can react with thiol groups in cysteine residues to form a fluorescent product, which can be detected using spectroscopic methods. This makes this compound a valuable tool for studying protein structure and function.
This compound has also been used as a ligand for the synthesis of metal complexes. The resulting complexes have been studied for their potential applications in catalysis and materials science.
Mechanism of Action
The mechanism of action of 3-[(2-bromobenzyl)oxy]benzonitrile is not fully understood. However, it is believed that this compound can react with thiol groups in proteins to form covalent adducts. This can lead to changes in protein structure and function, which can have downstream effects on cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which can have implications for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(2-bromobenzyl)oxy]benzonitrile in lab experiments is its ease of synthesis. This compound can be synthesized using relatively simple chemical reactions and is readily available from commercial suppliers. Additionally, this compound is a small molecule that can penetrate cell membranes, making it a useful tool for studying intracellular processes.
However, there are also limitations to using this compound in lab experiments. For example, this compound can react with other thiol-containing molecules in addition to cysteine residues in proteins, which can lead to non-specific labeling. Additionally, the fluorescent signal generated by this compound can be quenched by certain molecules, which can limit its usefulness in certain applications.
Future Directions
There are many potential future directions for research involving 3-[(2-bromobenzyl)oxy]benzonitrile. One area of interest is the development of new fluorescent probes based on the this compound scaffold. These probes could be used to study a variety of biological processes, such as protein-protein interactions and enzyme activity.
Another area of interest is the development of this compound-based metal complexes with novel catalytic properties. These complexes could have applications in a variety of fields, including materials science and renewable energy.
Finally, there is potential for the development of this compound-based therapeutics for the treatment of cancer and other diseases. By targeting cysteine residues in specific proteins, this compound-based drugs could have a high degree of specificity and efficacy.
Synthesis Methods
3-[(2-bromobenzyl)oxy]benzonitrile can be synthesized by the reaction of 2-bromobenzyl chloride with 3-hydroxybenzonitrile in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide at a temperature of around 80 degrees Celsius. The resulting product is a white crystalline solid that can be purified by recrystallization.
Properties
IUPAC Name |
3-[(2-bromophenyl)methoxy]benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrNO/c15-14-7-2-1-5-12(14)10-17-13-6-3-4-11(8-13)9-16/h1-8H,10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHJYGBNPBORRIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=CC=CC(=C2)C#N)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.